N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-tosylpropanamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfonylpropanamide;hydrochloride
• InChI: InChI=1S/C23H29N3O3S2.ClH/c1-16-6-8-19(9-7-16)31(28,29)13-10-21(27)26(12-11-25(4)5)23-24-20-15-17(2)14-18(3)22(20)30-23;/h6-9,14-15H,10-13H2,1-5H3;1H
• InChI Key: HYOQYFFUVXIVCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)N(CCN(C)C)C2=NC3=CC(=CC(=C3S2)C)C.Cl
• Molecular Formula: C23H30ClN3O3S2
• Molecular Weight: 496.1 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-tosylpropanamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O3S2 and its molecular weight is 496.08. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations and Syntheses

• Ethyl 4-[1-(dimethylamino)-3-ethoxy-3-oxoprop-1-en-2-yl]-2-[(dimethylamino)methylideneamino]thiazole-5-carboxylate, a related compound, was synthesized and transformed with aromatic amines and monosubstituted hydrazines to produce various substituted compounds, demonstrating the compound's versatility in chemical syntheses (Albreht et al., 2009).

• 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, another related compound, was used as a starting material in alkylation and ring closure reactions to generate a structurally diverse library of compounds (Roman, 2013).

Pharmacological Properties

• A compound named SR27417A, structurally similar to the specified compound, was identified as a highly potent antagonist of platelet-activating factor (PAF), demonstrating its potential in pharmacological applications (Breul et al., 1999).

• A benzothiazole derivative, 3-acetoxy-2,3-dihydro-5-[2-(dimethylamino)ethyl]-2-(p-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one hydrochloride, exhibited strong coronary vasodilator activity, highlighting the therapeutic potential of such compounds (Nagao et al., 1972).

Corrosion Inhibition

• Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effect against steel in acidic solutions, suggesting the applicability of related compounds in corrosion prevention (Hu et al., 2016).

Antimicrobial Activity

• Thiazole derivatives incorporating pyridine moiety, similar to the target compound, have been synthesized and assessed as antimicrobial agents, showing potential in the development of new antimicrobial drugs (Khidre & Radini, 2021).